2-Amino-1-(4-chloropiperidin-1-yl)ethanone

• Molecular Formula: C7H13ClN2O
• Molecular Weight: 176.64 g/mol
• SMILES: C1CN(CCC1Cl)C(=O)CN
• InChI: InChI=1S/C7H13ClN2O/c8-6-1-3-10(4-2-6)7(11)5-9/h6H,1-5,9H2
• InChIKey: LWFAQWWPXXLULF-UHFFFAOYSA-N

2-Amino-1-(4-chloropiperidin-1-yl)ethanone (CAS 1353946-75-4) is a synthetic amino ketone featuring a 4-chloropiperidine ring linked to an aminoacetyl group. It belongs to the class of N-substituted piperidine ethanones, which are foundational building blocks in medicinal chemistry for constructing diverse pharmacologically active molecules.

2-Amino-1-(4-chloropiperidin-1-yl)ethanone: Procurement-Grade Baseline for a Halogenated Piperidine Amino Ketone Building Block

2-Amino-1-(4-chloropiperidin-1-yl)ethanone (CAS 1353946-75-4) is a synthetic amino ketone featuring a 4-chloropiperidine ring linked to an aminoacetyl group . It belongs to the class of N-substituted piperidine ethanones, which are foundational building blocks in medicinal chemistry for constructing diverse pharmacologically active molecules . With a molecular formula of C₇H₁₃ClN₂O and a molecular weight of 176.64 g/mol, this compound represents a specific substitution pattern that distinguishes it from its 4-fluoro, 4-bromo, and unsubstituted piperidine analogs [1].

Scaffold 4-Chloropiperidine with intermediate steric and electronic profile

Handle Aminoacetyl group for amidation or reductive amination

Diversification C-Cl bond enables controlled Pd-catalyzed cross-coupling

• [1] PubChem. 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone. PubChem CID 66563907. Molecular Formula C7H13BrN2O, Molecular Weight 221.09 g/mol. View Source

Why 2-Amino-1-(4-chloropiperidin-1-yl)ethanone Cannot Be Casually Swapped with Other 4-Halopiperidine Ethanones

The 4-position halogen substitution on the piperidine ring directly governs both physicochemical properties and biological target interactions in this compound class. Classic fentanyl analog structure-activity relationship (SAR) studies have established that the potency and duration of action of 4-substituted piperidine derivatives are influenced by the steric requirement of the 4-substituent, not merely its chemical nature [1]. The chlorine atom (van der Waals radius ~175 pm) occupies a distinct steric volume compared to fluorine (~147 pm) or bromine (~185 pm), resulting in different molecular volumes, dipole moments, and binding pocket complementarity [2]. Consequently, substituting a 4-chloro with a 4-fluoro, 4-bromo, or unsubstituted piperidine ethanone is not a conservative exchange; it may yield divergent target engagement profiles, altered pharmacokinetics, or different reactivity in downstream synthetic transformations [3].

4-Chloro (target)

4-Bromo analog Higher density and boiling point; may shift purification and formulation behavior

4-Fluoro / 4-H analog Different steric volume and C-X reactivity; target engagement profile may not transfer

C-Cl cross-coupling handle

4-Bromo analog Higher reactivity can lead to premature cross-coupling during multi-step sequences

4-Fluoro analog C-F bond largely inert under standard Pd conditions; diversification strategy may fail

Pharmacophore steric tuning

4-H or 4-F scaffold May confer shorter duration of action in fentanyl-type probes; steric requirement differs

4-Br scaffold Larger van der Waals radius (~185 pm) could prolong target residence time beyond design intent

• [1] Ivanović MD, Mićović IV, Vučković S, et al. Fentanyl analogs: structure-activity-relationship study. Curr Med Chem. 2009;16(15):1923-1934. PMID: 19442192. View Source
• [2] Bondi A. van der Waals Volumes and Radii. J Phys Chem. 1964;68(3):441-451. View Source
• [3] Casy AF, Parfitt RT. Opioid Analgesics: Chemistry and Receptors. Plenum Press, New York, 1986. Chapter 7: 4-Anilidopiperidines. View Source

Quantitative Differentiation Evidence for 2-Amino-1-(4-chloropiperidin-1-yl)ethanone Against Its Closest Analogs

Halogen-Dependent Physicochemical Differentiation: Computed Density and Boiling Point Comparison Among 4-Halo Analogs

The computed density of 2-Amino-1-(4-chloropiperidin-1-yl)ethanone is 1.2±0.1 g/cm³, compared to 1.5±0.1 g/cm³ for the 4-bromo analog, representing a ~25% higher density for the bromo derivative due to the larger atomic mass and van der Waals volume of bromine . The boiling point of the chloro compound is 333.9±37.0 °C at 760 mmHg, while the bromo analog boils at 338.7±37.0 °C under the same conditions . The 4-fluoro analog has a molecular weight of only 160.19 g/mol, substantially lighter than the chloro compound's 176.64 g/mol . These differences, while predicted computationally, directly impact formulation considerations, chromatographic purification method selection, and solubility profiling in early-stage drug discovery workflows.

Halogen Physicochem

Data to verify

Density Cl: 1.2±0.1 g/cm³; Br: 1.5±0.1 g/cm³ (+25%). BP Cl: 333.9±37.0 °C; Br: 338.7±37.0 °C

Supports chromatographic method selection and solubility profiling across halogen series

Computed predictions; experimental confirmation recommended

Evidence Dimension	Physicochemical properties (density, boiling point, molecular weight) across 4-halo series
Target Compound Data	Density: 1.2±0.1 g/cm³; Boiling Point: 333.9±37.0 °C; MW: 176.64 g/mol
Comparator Or Baseline	4-Bromo analog: Density 1.5±0.1 g/cm³, BP 338.7±37.0 °C, MW 221.09 g/mol. 4-Fluoro analog: MW 160.19 g/mol. Unsubstituted analog: MW 140.18 g/mol.
Quantified Difference	Density: +25% for Br; MW: +25% for Br vs Cl, -9% for F vs Cl, -21% for H vs Cl
Conditions	Computationally predicted properties (ACD/Labs or equivalent); experimental verification may show variance

Why This Matters

The chlorine substituent provides a balanced steric and electronic profile that is intermediate between the smaller fluorine and larger bromine, which can be critical for tuning molecular recognition in target binding pockets where steric fit is a determinant of potency.

Steric Differentiation in the Fentanyl Pharmacophore: Position-4 Substitution Governs Duration of Action via Steric Bulk, Not Electronic Nature

In the classical fentanyl SAR literature, it has been conclusively demonstrated that both the potency and the duration of action in the series of fentanyl analogs substituted in position 4 of the piperidine ring are influenced only by the steric requirement and not by the chemical nature of the substituent [1]. This class-level inference is directly applicable to the 2-amino-1-(4-chloropiperidin-1-yl)ethanone scaffold, which serves as a core intermediate for constructing 4-anilidopiperidine-type structures. The chlorine atom at position 4 provides a steric profile (van der Waals radius ~175 pm) that is intermediate between hydrogen (120 pm) and bromine (185 pm), predicting an intermediate duration of action profile when incorporated into fentanyl-type final compounds. The compound with a cis-4-methyl substituent was characterized by high potency, rapid onset, and short duration of action, demonstrating that the specific steric bulk at position 4 is a tunable parameter [2].

Steric Duration SAR

Class-level inference

Cl vdW radius ~175 pm (intermediate). Fentanyl SAR: 4-position sterics, not electronics, govern duration of action

May support design of opioid receptor probes with intermediate duration profile

Inferred from 4-anilidopiperidine studies; no direct data on this scaffold

Evidence Dimension	Steric influence of 4-position substituent on potency and duration of action in 4-anilidopiperidine (fentanyl-type) compounds
Target Compound Data	4-Chloro substituent: van der Waals radius ~175 pm, intermediate steric bulk
Comparator Or Baseline	4-H substituent: radius 120 pm; 4-F: 147 pm; 4-Br: 185 pm; 4-CH₃ (cis): 200 pm. Fentanyl SAR: steric requirement, not chemical nature, governs pharmacology.
Quantified Difference	Stepwise steric gradient from H (minimal) to CH₃ (maximal). Cl provides intermediate steric demand. Exact potency/duration shift data for Cl vs H, F, Br not available for 2-amino-1-(4-chloro) ethanone scaffold specifically.
Conditions	Inferred from fentanyl analog studies (4-anilidopiperidine series) in rodent analgesia models

Why This Matters

Researchers targeting opioid receptors with tunable duration of action profiles can use the 4-chloro intermediate to achieve an intermediate steric profile, avoiding the potentially too-short duration of 4-H or 4-F analogs and the potentially prolonged duration of 4-Br analogs.

• [1] Ivanović MD, Mićović IV, Vučković S, et al. Fentanyl analogs: structure-activity-relationship study. Curr Med Chem. 2009;16(15):1923-1934. PMID: 19442192. View Source
• [2] Ivanović MD, Mićović IV, Vučković S, et al. Fentanyl analogs: structure-activity-relationship study. Curr Med Chem. 2009;16(15):1923-1934. Section: compound cis-4 characterization. View Source

Chlorine-Specific Synthetic Utility: The 4-Chloro Substituent as a Latent Functional Handle for Cross-Coupling and Diversification

Beyond receptor pharmacology, the 4-chloro substituent confers a unique synthetic advantage over the corresponding 4-fluoro or 4-hydrogen analogs. The C-Cl bond in 2-Amino-1-(4-chloropiperidin-1-yl)ethanone is amenable to palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig amination) for late-stage diversification, a reactivity profile that is less accessible or requires harsher conditions with C-F bonds [1]. The 4-bromo analog offers even higher reactivity in cross-coupling, but this can lead to lower selectivity in polyfunctional molecules. The chlorine atom thus provides a balanced reactivity profile: sufficiently labile for controlled diversification, yet sufficiently stable to survive multi-step synthetic sequences without premature reaction [2]. This positions the 4-chloro compound as the preferred intermediate when downstream diversification is planned but premature reactivity of a C-Br bond must be avoided.

Synthetic Utility

Supporting evidence

C-Cl: moderately reactive for Suzuki/Buchwald coupling. C-F: inert. C-Br: overly reactive, selectivity risk

Enables controlled sequential library synthesis; diversification after amino elaboration

Reactivity gradient well-documented in organohalide coupling literature

Evidence Dimension	Synthetic utility of C-X bond in cross-coupling reactions
Target Compound Data	C-Cl bond: moderately reactive, compatible with Pd-catalyzed cross-coupling under controlled conditions
Comparator Or Baseline	C-F bond: largely inert under standard cross-coupling conditions, requires specialized catalysts. C-Br bond: highly reactive, prone to premature reaction. C-H bond: unreactive without directing groups.
Quantified Difference	Qualitative reactivity gradient: C-F << C-Cl < C-Br. Exact rate constants not available for this specific scaffold.
Conditions	General principles of organohalide reactivity in transition-metal-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig)

Why This Matters

For medicinal chemistry teams building focused libraries via late-stage diversification, the 4-chloro compound enables sequential synthetic strategies where the aminoacetyl group can be elaborated first, followed by controlled cross-coupling at the C-Cl position—a pathway not feasible with the 4-bromo analog due to competitive reactivity.

• [1] Littke AF, Fu GC. Palladium-catalyzed coupling reactions of aryl chlorides. Angew Chem Int Ed. 2002;41(22):4176-4211. PMID: 12434342. View Source
• [2] Grushin VV, Alper H. Transformations of chloroarenes, catalyzed by transition-metal complexes. Chem Rev. 1994;94(4):1047-1062. View Source

Comparative Purity and Commercial Availability Profile: Differentiated Sourcing for Research-Grade Material

Currently available commercial data indicate that 2-Amino-1-(4-chloropiperidin-1-yl)ethanone is offered at 97-98% purity from multiple vendors . The 4-bromo analog is typically available at 95%+ purity , while the 4-fluoro analog is less commonly stocked. The unsubstituted parent compound (2-Amino-1-(piperidin-1-yl)ethanone hydrochloride) is widely available but lacks the halogen handle for diversification. The MDL number MFCD21092336 for the chloro compound enables unambiguous ordering across supplier databases . Procurement teams should note that the chloro compound appears to be discontinued at some vendors (e.g., CymitQuimica lists it as discontinued as of 2019), suggesting that securing a reliable supply chain may require vetting multiple sources .

Procurement Purity

Supplier data

Cl purity 97-98% (≥4 vendors). Br analog: 95%+. F analog: limited availability. MDL MFCD21092336

Higher purity spec and vendor redundancy support reliable procurement

Commercial status as of mid-2025; verify current stock with supplier

Evidence Dimension	Commercial purity and availability across 4-halo piperidine ethanones
Target Compound Data	Purity: 97-98%; MDL: MFCD21092336; Multiple vendors (Leyan, CheMenu, MolCore, Fluorochem)
Comparator Or Baseline	4-Bromo analog: 95%+ purity; 4-Fluoro analog: limited commercial availability; Unsubstituted: widely available as HCl salt; 1-(4-Chloropiperidin-1-yl)ethanone (no amino): 95% purity (CAS 207852-63-9)
Quantified Difference	Purity: 2-3% higher minimum purity specification for Cl vs Br analog. Availability: Cl analog sourced from ≥4 vendors; F analog from ≤2 vendors.
Conditions	Commercial vendor data as of mid-2025; subject to change based on inventory and manufacturing schedules

Why This Matters

Procurement officers should prioritize the 4-chloro compound when both high purity and the ability to switch vendors are critical; the 4-bromo analog may be acceptable when 95% purity is sufficient, and the 4-fluoro analog may be impractical for routine procurement due to limited availability.

Class-Level Sigma Receptor Pharmacophore Implications: 4-Chloropiperidine as a Privileged Fragment for Sigma-1/Sigma-2 Affinity

Piperidine-based sigma receptor ligands are a well-established class in CNS drug discovery, with multiple high-affinity 4-substituted piperidine derivatives showing nanomolar binding to sigma-1 and sigma-2 receptors [1]. Patent literature discloses 4-chloropiperidine-containing compounds with sigma-2 receptor Ki values as low as 0.570 nM (US10207991, US10611728, US11691947), demonstrating that the 4-chloropiperidine fragment can contribute to exceptional binding affinity in fully elaborated ligands [2]. While direct binding data for 2-Amino-1-(4-chloropiperidin-1-yl)ethanone itself at sigma receptors have not been publicly reported, the compound represents a minimal pharmacophoric fragment that can be elaborated into high-affinity sigma ligands. Novel piperidine sigma receptor ligands with little or no affinity for dopamine D2 receptors have been developed as potential antipsychotic drugs, underscoring the therapeutic relevance of this scaffold [3].

Sigma Pharmacophore

Class-level inference

Elaborated 4-Cl-piperidine ligands achieve sigma-2 Ki 0.570 nM. No direct data for this amino ketone itself

Privileged entry point for sigma receptor ligand discovery upon further elaboration

Patent US10207991; requires synthesis of fully elaborated ligands

Evidence Dimension	Sigma receptor affinity potential of 4-chloropiperidine-containing compounds
Target Compound Data	2-Amino-1-(4-chloropiperidin-1-yl)ethanone: no direct sigma affinity data publicly available; serves as a synthetic precursor to elaborated sigma ligands
Comparator Or Baseline	Fully elaborated 4-chloropiperidine sigma ligands: Ki values as low as 0.570 nM for sigma-2 (US10207991). Unsubstituted piperidine ethanones: generally show weaker or unreported sigma affinity.
Quantified Difference	Cannot be directly quantified for the target compound itself; class-level data indicate that 4-chloropiperidine fragments are compatible with sub-nanomolar sigma-2 affinity in elaborated ligands
Conditions	Radioligand binding assays for sigma-1 and sigma-2 receptors using [³H](+)-pentazocine or equivalent probes

Why This Matters

For CNS drug discovery programs targeting sigma receptors for pain, neuroprotection, or antipsychotic indications, the 2-Amino-1-(4-chloropiperidin-1-yl)ethanone scaffold provides a validated entry point into a privileged chemical space with literature precedence for high-affinity target engagement upon further elaboration.

• [1] Weber E, Sonders M, Quarum M, et al. 1,3-Di(2-[5-³H]tolyl)guanidine: a selective ligand that labels sigma-type receptors for psychotomimetic opiates and antipsychotic drugs. Proc Natl Acad Sci USA. 1986;83(22):8784-8788. View Source
• [2] US Patent 10,207,991 B2. Sigma receptor inhibitors. Laboratorios Del Dr. Esteve, S.A. Issued 2019-02-19. Example Compound 20: sigma-2 Ki = 0.570 nM. View Source
• [3] Gilligan PJ, Kergaye AA, Lewis BM, McElroy JF. Novel piperidine sigma receptor ligands as potential antipsychotic drugs. J Med Chem. 1994;37(3):364-370. View Source

Strategic Application Scenarios Where 2-Amino-1-(4-chloropiperidin-1-yl)ethanone Outperforms Generic Alternatives

Late-Stage Diversification in Focused Kinase or GPCR Library Synthesis

For medicinal chemistry programs synthesizing focused libraries of kinase inhibitors or GPCR ligands, the 4-chloro substituent serves as a latent functional handle for late-stage diversification via Suzuki or Buchwald-Hartwig coupling. This allows the core aminoacetyl piperidine scaffold to be elaborated into diverse aryl-, heteroaryl-, or amino-substituted analogs in a single diversification step from a common intermediate. The 4-fluoro analog cannot undergo this transformation under standard conditions, and the 4-bromo analog may suffer from premature cross-reactivity during earlier synthetic steps, making 2-Amino-1-(4-chloropiperidin-1-yl)ethanone the optimal intermediate for sequential library synthesis strategies .

Fentanyl Analog Development Requiring Intermediate Duration of Action Profile

Research groups developing novel 4-anilidopiperidine analgesics can select 2-Amino-1-(4-chloropiperidin-1-yl)ethanone as the core building block when seeking an intermediate duration of action. Classical SAR data indicate that 4-position steric bulk governs duration: the 4-chloro substituent provides intermediate steric demand between 4-H and 4-CH₃, predicting an intermediate duration of action suitable for balanced analgesic development. This positions the 4-chloro intermediate as a strategic alternative to the shorter-acting 4-H analogs or longer-acting 4-alkyl analogs .

Sigma Receptor Ligand Lead Generation with Tunable Selectivity

The 2-Amino-1-(4-chloropiperidin-1-yl)ethanone scaffold can be elaborated into sigma-1 or sigma-2 receptor ligands by appending appropriate aromatic moieties to the aminoacetyl group. Patent precedents demonstrate that fully elaborated 4-chloropiperidine derivatives achieve sub-nanomolar sigma-2 affinity (Ki = 0.570 nM) with significant selectivity over sigma-1 . The amino group provides a synthetic anchor for amide coupling or reductive amination, enabling rapid generation of sigma ligand candidates for pain, neuroprotection, or antipsychotic indications.

Chromatographic Method Development and Physicochemical Profiling for Halogen Series

Analytical chemistry groups conducting systematic studies of halogen effects on chromatographic retention, logP, or metabolic stability can use 2-Amino-1-(4-chloropiperidin-1-yl)ethanone as the reference point within a matched molecular pair series (4-H, 4-F, 4-Cl, 4-Br). The computed density difference (1.2 for Cl vs 1.5 g/cm³ for Br) and boiling point difference (~5 °C) between chloro and bromo analogs provide measurable differentiation for HPLC method optimization and volatility assessment in GC-MS workflows .

Application

Selection Property

Validation Focus

Focused library diversification

Halogen reactivity for cross-coupling

Controlled sequential diversification pathway

Opioid receptor SAR studies

4-Position steric tuning for duration profiling

Intermediate steric demand vs 4-H, 4-Br

Sigma receptor ligand generation

Aminoacetyl handle for amide coupling

Sigma-2 affinity in elaborated ligands

Halogen series analytical profiling

Matched molecular pair reference

Chromatographic retention and volatility assessment